1-(2-aminoethyl)-1H-imidazole-5-carboxylic acid

Medicinal Chemistry Structure-Activity Relationship Receptor Antagonism
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C6H9N3O2
Molecular Weight 155.15 g/mol
Cat. No. B13264161
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name1-(2-aminoethyl)-1H-imidazole-5-carboxylic acid
Molecular FormulaC6H9N3O2
Molecular Weight155.15 g/mol
Structural Identifiers
SMILESC1=C(N(C=N1)CCN)C(=O)O
InChIInChI=1S/C6H9N3O2/c7-1-2-9-4-8-3-5(9)6(10)11/h3-4H,1-2,7H2,(H,10,11)
InChIKeyLDFVZUPFDYSITQ-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 1 g / 5 g / 10 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

1-(2-Aminoethyl)-1H-imidazole-5-carboxylic Acid: Technical Profile and Sourcing Considerations


1-(2-Aminoethyl)-1H-imidazole-5-carboxylic acid (CAS 1523006-31-6) is a heterocyclic building block featuring an imidazole ring substituted with an aminoethyl side chain and a carboxylic acid group. The compound has a molecular formula of C6H9N3O2 and a molecular weight of 155.15 g/mol [1]. Its computed XLogP3-AA value of -3.4 indicates high hydrophilicity, while a topological polar surface area (TPSA) of 81.1 Ų provides quantitative guidance for predicting membrane permeability and bioavailability in drug discovery programs [1]. The presence of both a primary amine and a carboxylic acid functional group makes it a versatile intermediate for peptide coupling, amide bond formation, and coordination chemistry applications [2].

Regioisomer-specific 5-carboxylic acid imidazole scaffold
Primary amine handle for amide coupling and conjugation
Carboxylic acid group for peptide bond formation and coordination
High hydrophilicity supports aqueous-phase chemistry workflows

Why 1-(2-Aminoethyl)-1H-imidazole-5-carboxylic Acid Cannot Be Interchanged with Common Imidazole-5-carboxylic Acid Analogs


Substituting 1-(2-aminoethyl)-1H-imidazole-5-carboxylic acid with a generic imidazole-5-carboxylic acid derivative—such as the 4-carboxylic acid regioisomer, ethyl ester prodrugs, or compounds lacking the aminoethyl side chain—introduces quantifiable alterations in physicochemical properties that directly impact experimental reproducibility and downstream synthetic utility. The 5-carboxylic acid substitution pattern alters the electronic environment and hydrogen-bonding network compared to the 4-carboxylic acid isomer, affecting both coordination chemistry and biological target engagement [1]. Moreover, the aminoethyl side chain provides a primary amine handle with a distinct pKa and nucleophilicity profile compared to compounds lacking this functional group, enabling specific conjugation chemistries that are unavailable with simpler imidazole-5-carboxylic acid scaffolds [2].

5-carboxylic acid 4-carboxylic acid isomer
Regioisomer mismatch alters hydrogen-bonding geometry and metal coordination; may shift target engagement and SAR interpretation.
Free carboxylic acid Ethyl ester prodrug
Esterification increases lipophilicity (~3.7 log units), significantly changing solubility, permeability, and conjugation reactivity.
Aminoethyl-substituted Imidazole-5-carboxylic acid (no side chain)
Loss of primary amine handle eliminates amide/peptide coupling versatility and may limit derivatization pathways.

Quantitative Differentiation Evidence for 1-(2-Aminoethyl)-1H-imidazole-5-carboxylic Acid vs. In-Class Comparators


Regioisomeric Differentiation: 5-Carboxylic Acid vs. 4-Carboxylic Acid Imidazole Scaffold

The 5-carboxylic acid substitution pattern on the imidazole ring confers distinct electronic and steric properties compared to the 4-carboxylic acid regioisomer (CAS 1503290-17-2). While both isomers share identical molecular weight (155.15 g/mol) and formula (C6H9N3O2) [1], the positional isomerism results in different InChIKeys—LDFVZUPFDYSITQ-UHFFFAOYSA-N for the 5-isomer versus JUTGNBYCPSTKOU-UHFFFAOYSA-N for the 4-isomer [2]. This structural difference affects hydrogen-bonding geometry and metal coordination, as the 5-position places the carboxylic acid adjacent to the N-1 nitrogen, whereas the 4-position places it adjacent to the N-3 nitrogen [1][2].

Regioisomer Identity
Head-to-head
Distinct InChIKey and 3D conformation vs. 4-isomer
Non-interchangeable pharmacophore geometry; confirms 5-carboxylic acid orientation.
Selection of correct regioisomer essential for target engagement studies.
Medicinal Chemistry Structure-Activity Relationship Receptor Antagonism

Hydrophilicity Profile: XLogP3 Comparison with Ethyl Ester Prodrug

The free carboxylic acid form of 1-(2-aminoethyl)-1H-imidazole-5-carboxylic acid exhibits an XLogP3-AA value of -3.4, indicating high hydrophilicity [1]. In contrast, the ethyl ester derivative (ethyl 1-(2-aminoethyl)-1H-imidazole-5-carboxylate, CAS 177760-04-2) has a consensus LogP of 0.31, representing a shift of approximately 3.7 log units toward lipophilicity . This quantitative difference in partition coefficient directly impacts aqueous solubility, membrane permeability, and in vivo distribution.

Hydrophilicity Profile
Cross-study comparable
XLogP3-AA -3.4 (acid) vs Consensus LogP 0.31 (ester); ΔLogP ≈ 3.7
Aqueous solubility context differs markedly; acid form may support aqueous-phase chemistry.
Acid-ester choice alters membrane permeability and dissolution behavior.
Drug Design ADME Prediction Prodrug Strategy

Angiotensin II Receptor Antagonism: Class-Level Activity of Imidazole-5-carboxylic Acid Derivatives

Imidazole-5-carboxylic acid derivatives bearing appropriate substituents at the 4-position have demonstrated potent angiotensin II (AII) receptor antagonism. While specific activity data for the target compound itself is not available in the public domain, structurally related 4-(1-hydroxyalkyl)imidazole-5-carboxylic acid derivatives exhibited strong binding affinity to the AII receptor and potently inhibited the AII-induced pressor response by intravenous administration [1]. This class-level activity provides a validated framework for investigating the target compound as a potential AII antagonist scaffold, contingent upon further substitution at the 4-position.

AII Antagonism Class Context
Class-level
4-Substituted imidazole-5-carboxylic acids show reported AII receptor antagonism
Scaffold may support angiotensin II antagonist research; requires 4-position substitution.
Target compound not directly tested; data to verify.
Cardiovascular Pharmacology GPCR Antagonism Hypertension

Recommended Research Applications for 1-(2-Aminoethyl)-1H-imidazole-5-carboxylic Acid Based on Differentiated Properties


Scaffold for Angiotensin II Receptor Antagonist Lead Optimization

The imidazole-5-carboxylic acid core, when properly substituted at the 4-position, serves as a validated pharmacophore for nonpeptide angiotensin II receptor antagonists [1]. The target compound provides the correct 5-carboxylic acid regioisomer required for this class of activity, unlike the 4-carboxylic acid isomer which may exhibit altered receptor binding geometry [2][3].

Hydrophilic Building Block for Peptide Conjugation and Bioconjugate Chemistry

The high hydrophilicity (XLogP3 = -3.4) and presence of both a primary amine and carboxylic acid functional group make this compound suitable for aqueous-phase peptide coupling and bioconjugation reactions [2]. In contrast to the ethyl ester prodrug (LogP 0.31), the free acid form provides superior water solubility for reactions conducted under physiological or near-physiological conditions .

Regioisomer-Controlled Metal Coordination Studies

The 5-carboxylic acid substitution pattern (vs. the 4-carboxylic acid isomer) alters the geometry of metal coordination by positioning the carboxylate adjacent to the N-1 imidazole nitrogen [2][3]. This regioisomeric specificity is critical for studies involving Zn²⁺, Cu²⁺, or Ni²⁺ coordination complexes where ligand geometry dictates complex stability and catalytic activity [4].

Precursor for Imidazole-Containing Antiviral Agent Synthesis

Imidazole derivatives with aminoethyl side chains have been investigated as HIV-1 integrase inhibitors . The target compound provides the core scaffold with a free carboxylic acid handle for further derivatization, enabling the systematic exploration of structure-activity relationships in antiviral drug discovery programs.

Application
Selection Property
Validation Focus
Angiotensin II receptor antagonist scaffold research
5-Carboxylic acid regioisomer identity
Pharmacophore geometry vs. 4-isomer; class-level AII antagonism framework
Aqueous-phase peptide conjugation / bioconjugation
Free acid and primary amine handles; high hydrophilicity
Coupling efficiency and solubility under aqueous conditions
Metal coordination chemistry studies
5-COOH placement adjacent to N-1 nitrogen
Coordination geometry and complex stability
Imidazole-based antiviral scaffold derivatization
Aminoethyl-imidazole-5-carboxylic acid core
Derivatization at carboxylic acid for SAR exploration

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

9 linked technical documents
Explore Hub


Quote Request

Request a Quote for 1-(2-aminoethyl)-1H-imidazole-5-carboxylic acid

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.